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Introduction

CENTA is a chromogenic cephalosporin that serves as a valuable substrate for the detection
and kinetic analysis of 3-lactamases, a family of enzymes that confer bacterial resistance to 3-
lactam antibiotics.[1][2][3][4] Upon hydrolysis of its B-lactam ring by these enzymes, CENTA
undergoes a distinct color change, providing a direct and convenient method for monitoring
enzyme activity.[5][6] This technical guide provides an in-depth overview of the core
chromogenic properties of CENTA, including its mechanism of action, quantitative data, and
detailed experimental protocols for its use in research and drug development settings.

Mechanism of Chromogenic Action

The chromogenic properties of CENTA are intrinsically linked to its molecular structure. CENTA
is a cephalosporin derivative that, upon interaction with a -lactamase, undergoes hydrolysis of
the amide bond within its B-lactam ring. This cleavage is followed by the expulsion of a
chromophore, 3-carboxyl-4-nitrothiophenol, which results in a measurable change in
absorbance.[1][7] The appearance of this expulsed chromophore can be monitored
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spectrophotometrically at 405 nm, shifting the solution's appearance from light yellow to a more
intense chrome yellow.[5][6]

Click to download full resolution via product page

Caption: Enzymatic hydrolysis of CENTA by (3-lactamase.

Quantitative Data

The utility of CENTA as a chromogenic substrate is underscored by its specific
spectrophotometric and kinetic properties. These parameters are crucial for accurate and
reproducible experimental design.

: | : .

Property Value Reference
Initial Wavelength (Amax) ~340 nm [6]
Final Wavelength (Amax) 405 nm [11[5]16]
Molar Extinction Coefficient

+6,400 M~icm~1 [1]8]
Change (Ag) at 405 nm
Molar Extinction Coefficient

-2,500 M—icm~1 [7118]

Change (Ag) at 346 nm

Kinetic Parameters for Various B-Lactamases

The kinetic constants, Km and kcat, quantify the affinity of B-lactamases for CENTA and the
rate of its hydrolysis. The following table summarizes these parameters for a selection of
enzymes.
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Enzyme Class Km (uM) kcat (s7%) Reference
SHV-1 A 14 4.5 [1]
S. aureus PC1 A 77 2 9]
908R (E.

cloacae) C 110 10 9]
P. aeruginosa C 390 63 9]
OXA-10 D 0.4 9 [9]
OXA-2 D 4.8 95 [9]
Bcll (B. cereus) B 6,000 - 9]
IMP-1 B 400 200 [°]
CfiA B 40 7 [9]
VIM-1 B 1.8 430 [1]

Experimental Protocols
Synthesis of CENTA

CENTA can be synthesized from the commercially available drug cephalothin.[1] A detailed
protocol is as follows:

e Preparation of 3-carboxyl-4-nitrothiophenol (TNB):

o Dissolve 5.05 mmol (2 g) of 5,5'-dithio-bis-(2-nitrobenzoic acid) in 100 ml of an aqueous
solution of 0.5 M Tris base.

o Adjust the pH to 8.0 by adding 6 M HCI.
o Add 7.1 mmol (1.1 g) of dithiothreitol; the solution will turn orange-red.
o Stir the mixture for 10 minutes at 22°C.

o Extract the solution six times with 25 ml of ethyl acetate.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC90559/
https://www.researchgate.net/publication/11983560_CENTA_as_a_Chromogenic_Substrate_for_Studying_b-Lactamases
https://www.researchgate.net/publication/11983560_CENTA_as_a_Chromogenic_Substrate_for_Studying_b-Lactamases
https://www.researchgate.net/publication/11983560_CENTA_as_a_Chromogenic_Substrate_for_Studying_b-Lactamases
https://www.researchgate.net/publication/11983560_CENTA_as_a_Chromogenic_Substrate_for_Studying_b-Lactamases
https://www.researchgate.net/publication/11983560_CENTA_as_a_Chromogenic_Substrate_for_Studying_b-Lactamases
https://www.researchgate.net/publication/11983560_CENTA_as_a_Chromogenic_Substrate_for_Studying_b-Lactamases
https://www.researchgate.net/publication/11983560_CENTA_as_a_Chromogenic_Substrate_for_Studying_b-Lactamases
https://www.researchgate.net/publication/11983560_CENTA_as_a_Chromogenic_Substrate_for_Studying_b-Lactamases
https://pmc.ncbi.nlm.nih.gov/articles/PMC90559/
https://www.benchchem.com/product/b3026497/docs?utm_src=pdf-body#a-technical-guide-to-the-chromogenic-properties-of-centa-for-lactamase-detection
https://www.benchchem.com/product/b3026497/docs?utm_src=pdf-body#a-technical-guide-to-the-chromogenic-properties-of-centa-for-lactamase-detection
https://pmc.ncbi.nlm.nih.gov/articles/PMC90559/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026497?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Acidify the aqueous phase to pH 1.5 with 6 M HCI.
o Remove residual ethyl acetate by bubbling nitrogen through the solution.

o Let the solution stand overnight at 4°C. The precipitated TNB is then collected by filtration,
washed, and dried.[7]

e Synthesis of CENTA:

o

Dissolve the sodium salt of cephalothin (1 g, 2.4 mmol) and 1 equivalent of TNB (478 mg)
in 19 ml of H20.

o Adjust the pH to 7.0 with 1 M NaOH.
o Stir the solution for 6 hours at 65°C.
o Cool the solution and extract it with 10 ml of ethyl acetate.

o Acidify the aqueous phase to pH 2.0 with 1 M HCI and extract three times with 15 ml of
ethyl acetate.

o Wash the combined organic phases three times with 15 ml of water, dry over MgSOa, and
evaporate to dryness in vacuo.

o Obtain the sodium salt of CENTA by dissolving the dry residue in 25 ml of water containing
1 equivalent of NaHCOs and freeze-dry the solution.[7]

B-Lactamase Activity Assay

The following protocol outlines a general procedure for measuring B-lactamase activity using
CENTA.

o Reagent Preparation:

o Prepare a stock solution of CENTA in an appropriate aqueous buffer (e.g., 50 mM sodium
phosphate, pH 7.0). CENTA is highly soluble in aqueous buffers.[1][7]
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o Prepare a solution of the B-lactamase enzyme to be tested in the same buffer. For class B
metallo-B-lactamases, supplement the buffer with 100 yuM ZnSOa.[1]

o Assay Procedure:

[¢]

Equilibrate all solutions to the desired reaction temperature (e.g., 30°C).

[e]

In a cuvette, mix the buffer and the CENTA solution to achieve the desired final substrate
concentration.

[e]

Initiate the reaction by adding a specific amount of the -lactamase solution.

o

Immediately begin monitoring the change in absorbance at 405 nm using a
spectrophotometer.[1][5]

e Data Analysis:

o Determine the initial reaction velocity (vo) from the linear portion of the absorbance versus
time plot.

o Calculate the enzyme activity using the Beer-Lambert law (A = €cl), where Ais the
absorbance, € is the molar extinction coefficient of the product, c is the concentration, and
| is the path length of the cuvette.

o For kinetic parameter determination (Km and kcat), repeat the assay with varying
concentrations of CENTA and analyze the data using Michaelis-Menten kinetics, for
example, through a Hanes-Woolf plot.[1]

o da
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Caption: General workflow for a B-lactamase activity assay using CENTA.

Applications in Drug Development

The chromogenic properties of CENTA make it a powerful tool in the development of new
antibiotics and [3-lactamase inhibitors. Its applications include:

e High-Throughput Screening (HTS): CENTA-based assays can be adapted for HTS of
compound libraries to identify potential 3-lactamase inhibitors.[1]

e Kinetic Characterization of Inhibitors: It can be used to determine the mechanism of action
and potency of novel (-lactamase inhibitors.

o Enzyme Purification: The presence of B-lactamase activity in chromatographic fractions
during purification can be rapidly detected using CENTA.[1][2]

o Diagnostics: While not ideal for detecting B-lactamase-producing strains on agar plates, it is
effective for detecting the enzymes in crude bacterial extracts.[1][2]

Conclusion

CENTA is a versatile and reliable chromogenic substrate for the study of B-lactamases. Its well-
defined chemical and kinetic properties, coupled with a straightforward assay methodology,
make it an indispensable tool for researchers and scientists in the fields of microbiology,
enzymology, and drug development. The quantitative data and protocols provided in this guide
offer a solid foundation for the effective application of CENTA in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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